4,8-Dimethylundecane
Overview
Description
4,8-Dimethylundecane is a hydrocarbon compound that belongs to the family of alkanes. It is a colorless liquid with a molecular formula of C13H28 and a molecular weight of 184.37 g/mol. This compound is widely used in various scientific research applications due to its unique properties.
Mechanism of Action
The mechanism of action of 4,8-Dimethylundecane is not well understood. However, it is believed to interact with cell membranes and alter their structure and function. This can lead to changes in cellular signaling pathways and gene expression.
Biochemical and Physiological Effects:
4,8-Dimethylundecane has been shown to have a number of biochemical and physiological effects. It has been found to have antimicrobial properties, inhibiting the growth of a wide range of bacteria and fungi. It has also been shown to have anti-inflammatory effects, reducing the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4,8-Dimethylundecane in lab experiments is its stability and low reactivity. This makes it an ideal reference compound for gas chromatography and mass spectrometry experiments. However, its low solubility in water can limit its use in certain experiments.
Future Directions
There are several future directions for research on 4,8-Dimethylundecane. One area of interest is its potential as a natural preservative in the food industry. Another area of research is its potential as an antimicrobial agent in medical applications. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential use in drug development.
In conclusion, 4,8-Dimethylundecane is a unique hydrocarbon compound that has a wide range of scientific research applications. Its stability and low reactivity make it an ideal reference compound for gas chromatography and mass spectrometry experiments. While further research is needed to fully understand its mechanism of action and potential uses, it has already shown promise as an antimicrobial and anti-inflammatory agent.
Synthesis Methods
The synthesis of 4,8-Dimethylundecane can be achieved through the catalytic hydrogenation of 4,8-Dimethyl-1-undecene. This process involves the use of a catalyst such as palladium or platinum, which helps to reduce the unsaturated bond in the compound and convert it into a saturated hydrocarbon.
Scientific Research Applications
4,8-Dimethylundecane has been widely used in scientific research due to its unique properties. It is commonly used as a reference compound in gas chromatography and mass spectrometry experiments. It is also used as a standard in the analysis of hydrocarbon mixtures.
properties
CAS RN |
17301-33-6 |
|---|---|
Molecular Formula |
C13H28 |
Molecular Weight |
184.36 g/mol |
IUPAC Name |
4,8-dimethylundecane |
InChI |
InChI=1S/C13H28/c1-5-8-12(3)10-7-11-13(4)9-6-2/h12-13H,5-11H2,1-4H3 |
InChI Key |
IQSHRQKBIQNFHO-UHFFFAOYSA-N |
SMILES |
CCCC(C)CCCC(C)CCC |
Canonical SMILES |
CCCC(C)CCCC(C)CCC |
synonyms |
4,8-Dimethylundecane |
Origin of Product |
United States |
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